molecular formula C10H13ClN2O4 B8758675 2-[(2-Chloro-4-nitrophenyl)(2-hydroxyethyl)amino]ethan-1-ol

2-[(2-Chloro-4-nitrophenyl)(2-hydroxyethyl)amino]ethan-1-ol

Cat. No. B8758675
M. Wt: 260.67 g/mol
InChI Key: ZNLRMZROBWXJCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(2-Chloro-4-nitrophenyl)(2-hydroxyethyl)amino]ethan-1-ol is a useful research compound. Its molecular formula is C10H13ClN2O4 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClN2O4

Molecular Weight

260.67 g/mol

IUPAC Name

2-[2-chloro-N-(2-hydroxyethyl)-4-nitroanilino]ethanol

InChI

InChI=1S/C10H13ClN2O4/c11-9-7-8(13(16)17)1-2-10(9)12(3-5-14)4-6-15/h1-2,7,14-15H,3-6H2

InChI Key

ZNLRMZROBWXJCG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])Cl)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolved in 8 ml of DMSO were 10.0 g (57.0 mmol) of 3-chloro-4-fluronitrobenzene and 8.6 g (82 mmol) of diethanolamine. The thus-obtained mixture was stirred under heat for 2 hours at 140° C., followed by extraction with ethyl acetate. The solvent was distilled out under reduced pressure, whereby 9.5 g of the title compound were obtained as a yellow oil (yield: 64%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.6 g
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Three

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